Cas no 81995-40-6 (Phenol, 2-methoxy-4-[(pentyloxy)methyl]-)
81995-40-6 structure
Product Name:Phenol, 2-methoxy-4-[(pentyloxy)methyl]-
CAS No:81995-40-6
MF:C13H20O3
MW:224.296104431152
CID:1804891
PubChem ID:11990379
Update Time:2025-04-21
Phenol, 2-methoxy-4-[(pentyloxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methoxy-4-[(pentyloxy)methyl]-
- 2-methoxy-4-(pentoxymethyl)phenol
- DTXSID00475335
- 81995-40-6
- SCHEMBL119627
-
- Inchi: 1S/C13H20O3/c1-3-4-5-8-16-10-11-6-7-12(14)13(9-11)15-2/h6-7,9,14H,3-5,8,10H2,1-2H3
- InChI Key: JRZRPDSRRGEVTO-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(=C(C=1)OC)O)CCCCC
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.7Ų
Phenol, 2-methoxy-4-[(pentyloxy)methyl]- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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